Cas no 30013-32-2 (N,N-Dimethylthiocarbamoyl Isothiocyanate)
30013-32-2 structure
Product Name:N,N-Dimethylthiocarbamoyl Isothiocyanate
CAS No:30013-32-2
MF:C4H6N2S2
MW:146.233837604523
CID:5730124
PubChem ID:14737752
Update Time:2024-02-02
N,N-Dimethylthiocarbamoyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- N,N-Dimethylthiocarbamoyl Isothiocyanate
- Carbon(isothiocyanatido)thioic amide, dimethyl- (9CI)
- Dimethyl-thiocarbamoyl-isothiocyanat
- 30013-32-2
- SCHEMBL728342
-
- Inchi： 1S/C4H6N2S2/c1-6(2)4(8)5-3-7/h1-2H3
- InChI Key： HWWZNIZZCORSRR-UHFFFAOYSA-N
- SMILES： S=C(N=C=S)N(C)C
Computed Properties
- Exact Mass: 177.969
- Monoisotopic Mass: 177.969
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 169.1±23.0 °C(Predicted)
- pka: 0.48±0.50(Predicted)
N,N-Dimethylthiocarbamoyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D463680-100mg |
N,N-Dimethylthiocarbamoyl Isothiocyanate |
30013-32-2 | 100mg |
$259.00 | 2023-05-18 | ||
| TRC | D463680-250mg |
N,N-Dimethylthiocarbamoyl Isothiocyanate |
30013-32-2 | 250mg |
$592.00 | 2023-05-18 | ||
| TRC | D463680-500mg |
N,N-Dimethylthiocarbamoyl Isothiocyanate |
30013-32-2 | 500mg |
$ 800.00 | 2023-09-07 | ||
| TRC | D463680-1g |
N,N-Dimethylthiocarbamoyl Isothiocyanate |
30013-32-2 | 1g |
$ 1655.00 | 2022-06-05 | ||
| TRC | D463680-1000mg |
N,N-Dimethylthiocarbamoyl Isothiocyanate |
30013-32-2 | 1g |
$1998.00 | 2023-05-18 |
N,N-Dimethylthiocarbamoyl Isothiocyanate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
30013-32-2 (N,N-Dimethylthiocarbamoyl Isothiocyanate) Related Products
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